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Compound of Interest

Compound Name: Difenoxuron

Cat. No.: B1670553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Difenoxuron is an obsolete herbicide and is not approved for use in many regions,

including the European Union.[1] These application notes are for research and informational

purposes only and do not constitute a recommendation for its use.

Introduction
Difenoxuron, commercially known as Lironion, is a selective, post-emergence phenylurea

herbicide.[1][2][3] It was historically used to control annual broad-leaved weeds and grasses in

allium crops, primarily onions.[2] As a member of the phenylurea class, its herbicidal activity

stems from the inhibition of photosynthesis. Due to its obsolete status, its use in modern

agriculture is limited, but it may be of interest for research into herbicide mechanisms and

resistance.
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Property Value Reference

IUPAC Name

3-[4-(4-

Methoxyphenoxy)phenyl]-1,1-

dimethylurea

Chemical Formula C16H18N2O3

Molar Mass 286.331 g·mol−1

Appearance Solid white powder

Solubility Soluble in acetone

Mechanism of Action
Difenoxuron is a systemic herbicide that inhibits photosynthesis at Photosystem II (PSII). It

acts by binding to the D1 protein of the PSII complex, thereby blocking the electron transport

chain and halting ATP and NADPH production. This disruption of energy flow ultimately leads to

oxidative stress and cell death in susceptible plants.
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Caption: Difenoxuron's mechanism of action targeting Photosystem II.

Application Information (Historical Context)
Due to the obsolete nature of Difenoxuron, specific application rate data from original product

labels or historical field trials in allium crops is not readily available in recent literature. The
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following is a generalized protocol for evaluating the efficacy of a post-emergence herbicide in

allium crops, which can be adapted for research purposes.

Experimental Protocol: Herbicide Efficacy Trial in
Allium Crops
This protocol outlines a general procedure for conducting a field trial to evaluate the efficacy

and selectivity of a post-emergence herbicide for weed control in onions or garlic.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

Plot Size: Minimum of 3m x 5m.

Crop: Onion (Allium cepa) or Garlic (Allium sativum), specify cultivar.

Treatments:

Untreated weedy check.

Weed-free check (manual weeding).

Herbicide treatments at varying application rates (e.g., 0.5x, 1x, 2x of a hypothetical rate).

2. Crop Management:

Sowing/Transplanting: Follow standard local practices for the specific allium crop.

Fertilization and Irrigation: Apply uniformly across all plots as per local recommendations.

Pest and Disease Control: Manage pests and diseases uniformly, avoiding any chemicals

that might interact with the herbicide.

3. Herbicide Application:

Timing: Apply post-emergence when the allium crop has reached the recommended growth

stage (e.g., 2-4 true leaves) and weeds are young and actively growing.
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Equipment: Use a calibrated backpack sprayer with a flat fan nozzle to ensure uniform

coverage.

Application Volume: Typically 200-400 L/ha.

4. Data Collection:

Weed Density and Biomass:

At 0, 15, 30, and 60 days after treatment (DAT), count the number of weeds per species

within a randomly placed quadrat (e.g., 0.25 m²) in each plot.

Collect the above-ground weed biomass from the quadrat, dry it in an oven at 70°C for 48

hours, and record the dry weight.

Crop Phytotoxicity:

Visually assess crop injury at 7, 14, and 21 DAT using a scale of 0-10 (0 = no injury, 10 =

crop death).

Crop Growth Parameters:

Measure plant height and number of leaves per plant at 30 and 60 DAT.

Yield:

At harvest, record the total bulb yield and marketable bulb yield from the central rows of

each plot.

Measure bulb diameter and weight.

5. Data Analysis:

Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.
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Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100 Where WDC is the weed dry weight in the control plot and WDT is the weed dry

weight in the treated plot.
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Caption: A generalized workflow for a herbicide efficacy trial in allium crops.
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Data Presentation
While specific data for Difenoxuron is unavailable, the following tables illustrate how data from

a herbicide efficacy trial, as described in the protocol above, would be presented.

Table 1: Effect of Herbicide Treatments on Weed Density and Weed Control Efficiency (WCE)

at 30 DAT

Treatment
Weed Density
(plants/m²)

Weed Dry Weight
(g/m²)

WCE (%)

Weedy Check 150 75.0 0

Hand Weeding

(Weed-Free)
0 0.0 100

Herbicide X (Rate 1) 45 22.5 70

Herbicide X (Rate 2) 25 12.5 83.3

Table 2: Effect of Herbicide Treatments on Allium Crop Phytotoxicity and Yield

Treatment
Phytotoxicity
Rating (0-10) at 14
DAT

Plant Height (cm)
at 60 DAT

Marketable Yield
(t/ha)

Weedy Check 0 35 10.5

Hand Weeding

(Weed-Free)
0 50 25.0

Herbicide X (Rate 1) 1.5 48 22.5

Herbicide X (Rate 2) 2.5 45 20.0

Conclusion
Difenoxuron is an obsolete phenylurea herbicide with a known mechanism of action involving

the inhibition of Photosystem II. While it was historically used for weed control in allium crops,

its current status limits its practical application. The provided experimental protocol offers a
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framework for researchers interested in studying the efficacy of this or other herbicides in

alliums. Any research involving obsolete pesticides should be conducted with appropriate

safety measures and consideration of environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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